N-Methyl-2-{[2-(trimethylsilyl)ethyl]sulfanyl}ethan-1-amine

• CAS No.: 92312-17-9
• Molecular Formula: C8H21NSSi
• Molecular Weight: 191.41 g/mol
• IUPAC Name: N-methyl-2-(2-trimethylsilylethylsulfanyl)ethanamine
• InChI: InChI=1S/C8H21NSSi/c1-9-5-6-10-7-8-11(2,3)4/h9H,5-8H2,1-4H3
• InChI Key: BDXIMDVKYIXLJM-UHFFFAOYSA-N
• Canonical SMILES: CNCCSCC[Si](C)(C)C

Description

N-Methyl-2-{[2-(trimethylsilyl)ethyl]sulfanyl}ethan-1-amine is a useful research compound. Its molecular formula is C8H21NSSi and its molecular weight is 191.41 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 400 mg (2.00 mmol) of N-formyl-2-[[2-(trimethylsilyl)ethyl]thio]ethyl amine in 5 ml of absolute diethyl ether is added under argon at 0° C. to a stirred slurry of 152 mg (4.00 mmol) of lithium aluminum hydride in 5 ml of the same solvent. After 1 hr at 20° C., the stirred reaction mixture is quenched by addition of 0.6 ml of water and 0.15 ml of 15% sodium hydroxide solution, the resulting precipitate is filtered off, washed with diethyl ether. The combined organic layers is evaporated in vacuo, and the residue is distilled to N-methyl-2-[[2-(trimethylsilyl)ethyl]thio]ethyl amine (350 mg, 93.5%).